Cas no 2580219-20-9 (tert-butyl 2-(2-amino-1,3-thiazol-4-yl)-2-oxoacetate)

• Product Name: tert-butyl 2-(2-amino-1,3-thiazol-4-yl)-2-oxoacetate
• CAS No: 2580219-20-9
• MF: C₉H₁₂N₂O₃S
• MW: 228.268180847168
• CID: 5662556
• PubChem ID: 165893631
• Update Time: 2025-05-23

tert-butyl 2-(2-amino-1,3-thiazol-4-yl)-2-oxoacetate Chemical and Physical Properties

Names and Identifiers

• 4-Thiazoleacetic acid, 2-amino-α-oxo-, 1,1-dimethylethyl ester
• tert-butyl 2-(2-amino-1,3-thiazol-4-yl)-2-oxoacetate
• EN300-27722476
• 2580219-20-9

• Inchi： 1S/C9H12N2O3S/c1-9(2,3)14-7(13)6(12)5-4-15-8(10)11-5/h4H,1-3H3,(H2,10,11)
• InChI Key： JVMBRSSGEWIAFT-UHFFFAOYSA-N
• SMILES： S1C=C(C(=O)C(OC(C)(C)C)=O)N=C1N

Computed Properties

• Exact Mass: 228.05686342g/mol
• Monoisotopic Mass: 228.05686342g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 111Ų

Experimental Properties

• Density: 1.300±0.06 g/cm3(Predicted)
• Boiling Point: 365.5±15.0 °C(Predicted)
• pka: 1.27±0.10(Predicted)

Additional information on tert-butyl 2-(2-amino-1,3-thiazol-4-yl)-2-oxoacetate

tert-butyl 2-(2-amino-1,3-thiazol-4-yl)-2-oxoacetate: A Comprehensive Overview

The compound tert-butyl 2-(2-amino-1,3-thiazol-4-yl)-2-oxoacetate, identified by the CAS Registry Number 2580219-20-9, is a significant molecule in the field of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes a tert-butyl group attached to a thiazole ring. The thiazole moiety, a five-membered heterocyclic ring containing sulfur and nitrogen atoms, is known for its versatile reactivity and biological activity.

Recent studies have highlighted the potential of tert-butyl 2-(2-amino-1,3-thiazol-4-yl)-2-oxoacetate in various applications, particularly in the development of new drug candidates. The compound's structure allows for easy modification at the amino group and the oxo-acetate moiety, making it an ideal starting material for synthesizing bioactive molecules. Researchers have explored its role as a precursor in the synthesis of antibiotics, anti-inflammatory agents, and anticancer drugs.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the thiazole ring. This is followed by the introduction of the amino group and subsequent esterification to form the oxo-acetate derivative. The use of environmentally friendly reagents and catalytic systems has been emphasized in recent research to ensure sustainability and minimize waste generation during the synthesis process.

In terms of biological activity, tert-butyl 2-(2-amino-1,3-thiazol-4-yl)-2-oxxoacetate has shown promising results in preliminary assays. For instance, studies have demonstrated its potential as an inhibitor of certain enzymes involved in inflammatory pathways. Additionally, its ability to modulate cellular signaling pathways makes it a candidate for further exploration in cancer therapy.

The compound's stability under various conditions has also been investigated. It has been found to be stable under neutral and slightly acidic conditions but undergoes hydrolysis under strongly basic conditions. This information is crucial for determining its suitability as an intermediate in drug development processes.

In conclusion, tert-butyl 2-(2-amino-1,3-thiazol